Cas no 593237-09-3 (1H-Indole-3-carboxaldehyde,7-ethyl-1-(1-methylethyl)-(9CI))

1H-Indole-3-carboxaldehyde,7-ethyl-1-(1-methylethyl)-(9CI) structure
593237-09-3 structure
Product Name:1H-Indole-3-carboxaldehyde,7-ethyl-1-(1-methylethyl)-(9CI)
CAS No:593237-09-3
MF:C14H17NO
MW:215.290883779526
CID:1017497
PubChem ID:1534364
Update Time:2025-04-20

1H-Indole-3-carboxaldehyde,7-ethyl-1-(1-methylethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-carboxaldehyde,7-ethyl-1-(1-methylethyl)-(9CI)
    • 7-Ethyl-1-isopropyl-1H-indole-3-carbaldehyde
    • 1H-INDOLE-3-CARBOXALDEHYDE, 7-ETHYL-1-(1-METHYLETHYL)-
    • 593237-09-3
    • DTXSID601216652
    • 7-ethyl-1-(propan-2-yl)-1H-indole-3-carbaldehyde
    • DB-322974
    • AKOS000291045
    • 7-Ethyl-1-(1-methylethyl)-1H-indole-3-carboxaldehyde
    • Inchi: 1S/C14H17NO/c1-4-11-6-5-7-13-12(9-16)8-15(10(2)3)14(11)13/h5-10H,4H2,1-3H3
    • InChI Key: UNGFASRCPWKJRQ-UHFFFAOYSA-N
    • SMILES: O=CC1=CN(C(C)C)C2C(=CC=CC=21)CC

Computed Properties

  • Exact Mass: 215.131
  • Monoisotopic Mass: 215.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 22Ų
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